Cas no 5131-58-8 (4-Nitro-1,3-diaminobenzene)

4-Nitro-1,3-diaminobenzene structure

Product Name:4-Nitro-1,3-diaminobenzene

CAS No:5131-58-8

MF:C₆H₇N₃O₂

MW:153.138680696487

CID:45554

PubChem ID:87566844

Update Time:2025-04-18

4-Nitro-1,3-diaminobenzene Chemical and Physical Properties

Names and Identifiers

- 4-Nitrobenzene-1,3-diamine
- 4-Nitro-1,3-Benzenediamine
- 2,4-Diaminonitrobenzene
- 4-Nitro-1,3-phenylenediamine
- 4-Nitro-m-phenylenediamine
- 1,3-Diamino-4-nitrobenzene
- 3-Amino-4-nitroaniline
- 1,3-Benzenediamine, 4-nitro-
- m-Phenylenediamine, 4-nitro-
- 3-amino-4-nitrophenylamine
- C.I. 76030
- 4-Nitro-1,3-fenylendiamin
- 4-Nitro-1,3-diaminobenzene
- 4-Nitro-1,3-fenylendiamin [Czech]
- CI 76030
- 0D5U5EW62Z
- DPIZKMGPXNXSGL-UHFFFAOYSA-N
- 3-amino-4-
- UNII-0D5U5EW62Z
- NSC9575
- STK387116
- Q27236636
- AE-562/40187663
- DTXCID005770
- STR06060
- HSDB 6243
- 4-NITRO-1,3-BENZENEDIAMINE [HSDB]
- 2,4-diamino-nitrobenzene
- AC-12052
- CCRIS 4682
- InChI=1/C6H7N3O2/c7-4-1-2-6(9(10)11)5(8)3-4/h1-3H,7-8H
- CHEBI:192970
- EINECS 225-876-3
- DB-019874
- DTXSID1025770
- SCHEMBL121896
- 5131-58-8
- BRN 2094904
- MFCD00025289
- 4-nitro-benzene-1,3-diamine
- CHEMBL1427182
- CAS-5131-58-8
- NCGC00091847-02
- Tox21_200992
- D0104
- 3-13-00-00099 (Beilstein Handbook Reference)
- NITRO-M-PHENYLENEDIAMINE, 4-
- AKOS003236967
- 5-amino-2-nitro-phenylamine
- 1,3-diamino-4 -nitrobenzene
- CS-0010147
- HY-D0239
- W-105907
- NSC-9575
- NS00013890
- NSC 9575
- ALBB-025768
- RODOL LY
- D89594
- NCGC00091847-01
- NCGC00258545-01
- MDL： MFCD00025289
- Inchi： 1S/C6H7N3O2/c7-4-1-2-6(9(10)11)5(8)3-4/h1-3H,7-8H2
- InChI Key： DPIZKMGPXNXSGL-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=CC(=CC=1N)N)=O
- BRN： 2094904

Computed Properties

Exact Mass: 153.05400
Monoisotopic Mass: 153.054
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 156
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 0.5
Topological Polar Surface Area: 97.9

Experimental Properties

Color/Form: Yellow crystalline powder
Density: 1.3682 (rough estimate)
Melting Point: 158.0 to 161.0 deg-C
Boiling Point: 430.2°C at 760 mmHg
Flash Point: 214.0±23.2 °C
Refractive Index: 1.6500 (estimate)
Water Partition Coefficient: <0.1 g/100 mL at 20.5 ºC
PSA: 97.86000
LogP: 2.44480
Solubility: 水溶性
Color index: 76030
Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-Nitro-1,3-diaminobenzene Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H303-H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312
Hazard Category Code： R22;R36/38
Safety Instruction： S26-S36/37/39
RTECS：ST2910000
TSCA：Yes
Storage Condition：Sealed in dry,2-8°C
Risk Phrases：R22; R36/38
Safety Term：S26;S36/37/39

4-Nitro-1,3-diaminobenzene Customs Data

HS CODE：2921519090
Customs Data：

China Customs Code:
2921519090

Overview:

2921519090. between-\right-Phenylenediamine\Diaminotoluene, etc. [including derivatives and their salts]. VAT:17.0%. Tax refund rate:17.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2921519090. o-, m-, p-phenylenediamine, diaminotoluenes, and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:17.0%. . MFN tariff:6.5%. General tariff:30.0%

4-Nitro-1,3-diaminobenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	226599-1g	4-Nitrobenzene-1,3-diamine	5131-58-8	95%	1g	￡13.00	2022-02-28
Fluorochem	226599-5g	4-Nitrobenzene-1,3-diamine	5131-58-8	95%	5g	￡25.00	2022-02-28
Fluorochem	226599-25g	4-Nitrobenzene-1,3-diamine	5131-58-8	95%	25g	￡54.00	2022-02-28
Alichem	A019087873-500g	4-Nitrobenzene-1,3-diamine	5131-58-8	95%	500g	$766.50	2023-09-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	CB120-1g	4-Nitro-1,3-diaminobenzene	5131-58-8	98.0%(GC)	1g	￥173.0	2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	CB120-5g	4-Nitro-1,3-diaminobenzene	5131-58-8	98.0%(GC)	5g	￥519.0	2022-05-30
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	N870331-5g	4-Nitro-1,3-phenylenediamine	5131-58-8	98%	5g	468.00	2021-05-17
TRC	N491795-100mg	4-Nitro-1,3-diaminobenzene	5131-58-8		100mg	$ 63.00	2023-09-06
TRC	N491795-500mg	4-Nitro-1,3-diaminobenzene	5131-58-8		500mg	$75.00	2023-05-17
TRC	N491795-1g	4-Nitro-1,3-diaminobenzene	5131-58-8		1g	$ 70.00	2022-06-03

4-Nitro-1,3-diaminobenzene Production Method

4-Nitro-1,3-diaminobenzene Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:5131-58-8)4-Nitro-1,3-phenylenediamine

Order Number:sfd21326

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:39

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:5131-58-8)4-Nitro-1,3-diaminobenzene

Order Number:A828532

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:11

Price ($):1010.0

Email:sales@amadischem.com